Cas no 475994-56-0 (5,7-Difluoroisoquinolin-1(2H)-one)

• Product Name: 5,7-Difluoroisoquinolin-1(2H)-one
• CAS No: 475994-56-0
• MF: C₉H₅F₂NO
• MW: 181.138909101486
• CID: 2828529
• PubChem ID: 79002222
• Update Time: 2025-04-21

5,7-Difluoroisoquinolin-1(2H)-one Chemical and Physical Properties

Names and Identifiers

• 5,7-DIFLUOROISOQUINOLIN-1(2H)-ONE
• AB69448
• AKOS017515802
• 475994-56-0
• 5,7-Difluoroisoquinolin-1(2H)-one

• Inchi： 1S/C9H5F2NO/c10-5-3-7-6(8(11)4-5)1-2-12-9(7)13/h1-4H,(H,12,13)
• InChI Key： UPMMWGJWLOPPCY-UHFFFAOYSA-N
• SMILES： FC1=CC(=CC2C(NC=CC=21)=O)F

Computed Properties

• Exact Mass: 181.03392011Da
• Monoisotopic Mass: 181.03392011Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 29.1Ų